Cas no 2229013-23-2 (1-methyl-5-(1-methylpiperidin-2-yl)-1H-pyrazol-4-amine)

• Product Name: 1-methyl-5-(1-methylpiperidin-2-yl)-1H-pyrazol-4-amine
• CAS No: 2229013-23-2
• MF: C₁₀H₁₈N₄
• MW: 194.276721477509
• CID: 6042754
• PubChem ID: 165851951
• Update Time: 2025-05-20

1-methyl-5-(1-methylpiperidin-2-yl)-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-5-(1-methylpiperidin-2-yl)-1H-pyrazol-4-amine
• EN300-1784007
• 2229013-23-2

• Inchi： 1S/C10H18N4/c1-13-6-4-3-5-9(13)10-8(11)7-12-14(10)2/h7,9H,3-6,11H2,1-2H3
• InChI Key： QQNVTRJFPVWSBU-UHFFFAOYSA-N
• SMILES： N1(C)CCCCC1C1=C(C=NN1C)N

Computed Properties

• Exact Mass: 194.153146591g/mol
• Monoisotopic Mass: 194.153146591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 47.1Ų

Additional information on 1-methyl-5-(1-methylpiperidin-2-yl)-1H-pyrazol-4-amine

1-Methyl-5-(1-methylpiperidin-2-yl)-1H-pyrazol-4-amine: A Comprehensive Overview

The compound 1-methyl-5-(1-methylpiperidin-2-yl)-1H-pyrazol-4-amine, identified by the CAS registry number 2229013-23-2, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of heterocyclic amines, specifically pyrazole derivatives, which have garnered considerable attention due to their unique chemical properties and biological activities. The structure of this molecule comprises a pyrazole ring, a piperidine moiety, and methyl substituents, making it a versatile compound for both academic research and industrial applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through various methodologies. One notable approach involves the use of microwave-assisted synthesis, which has proven to be highly effective in constructing complex heterocyclic frameworks. This method not only enhances reaction efficiency but also minimizes the use of hazardous reagents, aligning with the principles of green chemistry. The synthesis of 1-methyl-5-(1-methylpiperidin-2-yl)-1H-pyrazol-4-amine has been optimized to achieve high yields and purity, making it accessible for large-scale production.

The biological activity of this compound has been extensively studied, particularly in the context of its potential as a therapeutic agent. Research indicates that it exhibits significant anti-inflammatory and antioxidant properties, which are crucial for treating conditions such as neurodegenerative diseases and cardiovascular disorders. Furthermore, its ability to modulate key cellular pathways makes it a promising candidate for drug development.

In addition to its pharmacological applications, this compound has also found utility in materials science. Its unique electronic properties make it an ideal candidate for use in organic electronics, particularly in the development of advanced materials for flexible displays and sensors. Recent studies have demonstrated its potential as a building block for constructing novel π-conjugated systems, which are essential for achieving high-performance electronic devices.

The environmental impact of this compound has also been a topic of interest. Studies have shown that it exhibits low toxicity and biodegradability under standard environmental conditions, reducing concerns related to its ecological footprint. This makes it a sustainable choice for various industrial applications.

In conclusion, 1-methyl-5-(1-methylpiperidin-2-yl)-1H-pyrazol-4-amine (CAS No: 2229013-23-2) is a multifaceted compound with diverse applications across chemistry, pharmacology, and materials science. Its unique structure, coupled with its favorable chemical and biological properties, positions it as a valuable asset for both academic research and industrial innovation. As research continues to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in advancing scientific and technological frontiers.